Cas no 955961-34-9 (Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate)

• Product Name: Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate
• CAS No: 955961-34-9
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 2154234
• Update Time: 2023-08-05

Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate
• DNTLNDGNTHOJIZ-UHFFFAOYSA-N
• 3-chloro-2-oxo-3-m-tolyl-propionic acid methylester
• 3-chloro-2-oxo-3-m-tolyl-propionic acid methyl ester
• Methyl 3-chloro-3-(3-methylphenyl)-2-oxopropionate

• Inchi： 1S/C11H11ClO3/c1-7-4-3-5-8(6-7)9(12)10(13)11(14)15-2/h3-6,9H,1-2H3
• InChI Key： DNTLNDGNTHOJIZ-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)=O)C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Topological Polar Surface Area: 43.4